Cas no 2803863-63-8 (2-(3-Aminopyrrolidin-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one dihydrochloride)

• Product Name: 2-(3-Aminopyrrolidin-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one dihydrochloride
• CAS No: 2803863-63-8
• MF: C₁₀H₁₈Cl₂N₄O
• MW: 281.182119846344
• CID: 6418507
• PubChem ID: 165750496
• Update Time: 2025-08-03

2-(3-Aminopyrrolidin-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminopyrrolidin-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one dihydrochloride
• EN300-37456314
• 2803863-63-8
• 2-(3-Aminopyrrolidin-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one dihydrochloride

• Inchi： 1S/C10H16N4O.2ClH/c1-6-7(2)12-10(13-9(6)15)14-4-3-8(11)5-14;;/h8H,3-5,11H2,1-2H3,(H,12,13,15);2*1H
• InChI Key： NXLYRNIEBRMTJB-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1C(C)=C(C)N=C(N1)N1CCC(C1)N

Computed Properties

• Exact Mass: 280.0857666g/mol
• Monoisotopic Mass: 280.0857666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7Ų

Additional information on 2-(3-Aminopyrrolidin-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one dihydrochloride

Introduction to 2-(3-Aminopyrrolidin-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one dihydrochloride (CAS No. 2803863-63-8)

The compound 2-(3-Aminopyrrolidin-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one dihydrochloride, identified by its CAS number 2803863-63-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its structural complexity and potential therapeutic applications. As a derivative of the pyrimidine scaffold, it exhibits unique biochemical properties that make it a promising candidate for further investigation in drug discovery and development.

Structurally, the compound consists of a pyrimidinone core substituted with an aminopyrrolidine moiety and two methyl groups at the 5 and 6 positions. The presence of the 3-amino group on the pyrrolidine ring introduces a high degree of reactivity, enabling various chemical modifications that can be exploited for medicinal chemistry purposes. The dihydrochloride salt form enhances solubility and stability, making it more suitable for in vitro and in vivo studies.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrimidine derivatives. These compounds have shown promise in multiple therapeutic areas, including oncology, inflammation, and infectious diseases. The 2-(3-Aminopyrrolidin-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one dihydrochloride structure combines elements known to interact with biological targets such as kinases and transcription factors. This has led to its investigation as a possible lead compound for developing novel small-molecule inhibitors.

One of the most compelling aspects of this compound is its ability to modulate key signaling pathways involved in disease progression. For instance, preliminary studies have suggested that it may interfere with the activity of enzymes like Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are frequently dysregulated in cancer cells. Additionally, its interaction with transcription factors could provide insights into new therapeutic strategies for managing chronic inflammatory conditions.

The synthesis of 2-(3-Aminopyrrolidin-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies have been employed to construct the desired framework efficiently. The optimization of these synthetic routes is crucial for large-scale production and subsequent preclinical testing.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of this compound with potential biological targets. The three-dimensional structure suggests that it can adopt multiple conformations depending on its environment, which may influence its efficacy and selectivity. These simulations have helped researchers predict possible interactions at the atomic level, guiding the design of more potent derivatives.

Preclinical studies have begun to explore the pharmacokinetic properties of 2-(3-Aminopyrrolidin-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one dihydrochloride. Initial findings indicate that it exhibits reasonable bioavailability and metabolic stability when administered orally or intravenously. However, further investigations are needed to assess its toxicity profile and long-term safety. These studies are essential before transitioning to human clinical trials where its therapeutic potential can be fully evaluated.

The impact of this compound extends beyond traditional drug development approaches. Its unique structural features make it an attractive scaffold for structure-based drug design (SBDD) and fragment-based drug discovery (FBDD). By leveraging computational tools and high-throughput screening techniques, researchers can rapidly identify analogs with enhanced activity or improved pharmacological properties.

In conclusion,2-(3-Aminopyrrolidin-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one dihydrochloride (CAS No. 2803863-63-8) represents a promising candidate for future pharmaceutical applications. Its complex architecture and biological relevance position it as a valuable asset in the quest for novel therapeutics. As research progresses, this compound is likely to play a significant role in addressing unmet medical needs across various disease states.